4-Bromo-2-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 4-bromo-2-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: XWHZWDCOSDAORQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)Br)O

Description

4-Bromo-2-(cyclohexyloxy)phenol is a brominated phenolic compound featuring a cyclohexyloxy group at the ortho position relative to the hydroxyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(cyclohexyloxy)phenol can be achieved through a bromination-dehydrobromination reaction. One method involves heating substituted cyclohexanones in neat diethyl dibromo-malonate at 100°C. This reaction proceeds via an efficient series of HBr eliminations, leading to the formation of the desired bromophenol .

Industrial Production Methods

Industrial production methods for 4-Bromo-2-(cyclohexyloxy)phenol typically involve large-scale bromination reactions under controlled conditions to ensure high yield and purity. The use of catalytic amounts of HCl can increase the reaction rate and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The bromine atom can be reduced to form the corresponding phenol.

Substitution: The bromine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the bromine atom.

Major Products Formed

Oxidation: Quinones

Reduction: Phenols

Substitution: Various substituted phenols depending on the nucleophile used

Scientific Research Applications

4-Bromo-2-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its antimicrobial properties and potential therapeutic applications.

Industry: Utilized in the synthesis of materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(cyclohexyloxy)phenol involves its interaction with specific molecular targets and pathways. The bromine atom and phenol group play crucial roles in its reactivity and interactions with other molecules. The compound can form hydrogen bonds and engage in electrophilic and nucleophilic reactions, influencing its biological and chemical activity .

Comparison with Similar Compounds

Substituted Phenols with Bulky Alkoxy/Aryloxy Groups

• trans-2-(4-Bromo-phenyl)-cyclohexanol (CAS 7295-46-7): Structure: Features a bromophenyl group attached to a cyclohexanol ring. Key Differences: Lacks the phenolic hydroxyl group but shares a brominated aromatic system and cyclohexane moiety. The cyclohexanol group may enhance solubility in polar solvents compared to the cyclohexyloxy group in the target compound . Applications: Used in stereochemical studies and as an intermediate in organic synthesis.
• 4'-((4-(Cyclohexyloxy)phenyl)cyclohexan-1-ol: Synthesis: Derived from trans-4-(4-cyclohexyloxy)phenol and bromohexane (97.5% yield) .

Bromophenols with Schiff Base Substituents

• 4-Bromo-2-(2-(piperazin-1-yl)ethylimino)methyl)phenol: Structure: Includes a piperazine-linked Schiff base. Comparison: The Schiff base enhances metal chelation capacity, unlike the non-chelating cyclohexyloxy group in the target compound.
• 4-Bromo-2-[(E)-[(2-methoxyphenyl)imino]methyl]phenol: Structure: Methoxy-substituted Schiff base.

Bromophenols with Heterocyclic Substituents

• 4-Bromo-2-(5-isoxazolyl)phenol: Structure: Isoxazole ring at the ortho position. Safety: GHS-compliant safety data highlights risks associated with skin/eye irritation .
• 4-Bromo-2-(1H-imidazo[4,5-b]pyridin-2-yl)phenol: Electronic Properties: Density functional theory (DFT) studies reveal distinct electronic distributions due to the fused imidazopyridine ring, which may influence photophysical or redox behavior compared to the cyclohexyloxy-substituted analog .

Bromophenols with Hydrophilic Substituents

• 4-Bromo-2-(2-hydroxyethyl)phenol (CAS 198277-06-4): Structure: Hydroxyethyl group at the ortho position. Key Differences: The smaller hydroxyethyl group improves hydrophilicity, contrasting with the lipophilic cyclohexyloxy group. This impacts solubility and membrane permeability .
• 4-Bromo-5-(chloromethyl)-2-methoxyphenol: Reactivity: The chloromethyl group enables nucleophilic substitution reactions, offering synthetic versatility absent in the target compound .

Structural and Functional Analysis Table

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	References
4-Bromo-2-(cyclohexyloxy)phenol	Cyclohexyloxy, Br, OH	C₁₂H₁₅BrO₂	Lipophilic, potential catalyst ligand	-
trans-2-(4-Bromo-phenyl)-cyclohexanol	Br, Cyclohexanol	C₁₂H₁₅BrO	Stereochemical studies
4-Bromo-2-(5-isoxazolyl)phenol	Isoxazolyl, Br, OH	C₉H₇BrNO₂	Pharmacological potential
4-Bromo-2-(2-hydroxyethyl)phenol	Hydroxyethyl, Br, OH	C₈H₉BrO₂	High hydrophilicity
4-Bromo-2-(dimethoxymethyl)phenol	Dimethoxymethyl, Br, OH	C₉H₁₁BrO₃	Synthetic intermediate